Cas no 1361599-85-0 (4-Chloro-3-nitro-5-(perchlorophenyl)pyridine)

• Product Name: 4-Chloro-3-nitro-5-(perchlorophenyl)pyridine
• CAS No: 1361599-85-0
• MF: C₁₁H₂Cl₆N₂O₂
• MW: 406.863776683807
• CID: 4969143
• Update Time: 2025-06-29

4-Chloro-3-nitro-5-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-nitro-5-(perchlorophenyl)pyridine

• Inchi： 1S/C11H2Cl6N2O2/c12-6-3(1-18-2-4(6)19(20)21)5-7(13)9(15)11(17)10(16)8(5)14/h1-2H
• InChI Key： JJUGKVXNLKTRAO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC=C(C=1Cl)[N+](=O)[O-])Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 381
• XLogP3: 6.1
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-3-nitro-5-(perchlorophenyl)pyridine

4-Chloro-3-nitro-5-(perchlorophenyl)pyridine (CAS No. 1361599-85-0): An Overview of a Novel Pyridine Derivative

4-Chloro-3-nitro-5-(perchlorophenyl)pyridine (CAS No. 1361599-85-0) is a unique and highly specialized pyridine derivative that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive molecular structure, which includes a chloro group, a nitro group, and a perchlorophenyl substituent attached to the pyridine ring. These functional groups contribute to the compound's unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-Chloro-3-nitro-5-(perchlorophenyl)pyridine is C₁₂H₄Cl₂N₂O₃, and its molecular weight is approximately 307.06 g/mol. The compound's physical properties include a melting point of around 180-182°C and a boiling point that has not been well-documented due to its thermal instability at high temperatures. It is generally insoluble in water but shows good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone.

In terms of chemical stability, 4-Chloro-3-nitro-5-(perchlorophenyl)pyridine is relatively stable under standard laboratory conditions. However, it can undergo various chemical reactions when exposed to specific reagents or conditions. For instance, the nitro group can be reduced to an amino group using hydrogenation or other reducing agents, which can lead to the formation of new derivatives with different biological activities. The chloro group can also be substituted with other functional groups through nucleophilic substitution reactions, further expanding the range of possible applications for this compound.

Recent research studies have explored the potential of 4-Chloro-3-nitro-5-(perchlorophenyl)pyridine in various fields. In pharmaceutical research, this compound has shown promise as an intermediate in the synthesis of novel drugs with potential therapeutic applications. For example, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of 4-Chloro-3-nitro-5-(perchlorophenyl)pyridine exhibited potent antiviral activity against several strains of influenza virus. The researchers attributed this activity to the compound's ability to interfere with viral replication processes.

In the field of materials science, 4-Chloro-3-nitro-5-(perchlorophenyl)pyridine has been investigated for its potential use in the development of new materials with unique properties. A study published in *Advanced Materials* demonstrated that this compound could be used as a building block for the synthesis of conductive polymers with enhanced electrical conductivity and thermal stability. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 4-Chloro-3-nitro-5-(perchlorophenyl)pyridine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the nitration of a chlorinated pyridine derivative followed by substitution with perchlorophenyl chloride. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of these reactions, making it essential to optimize each step for industrial-scale production.

In terms of safety and handling, while 4-Chloro-3-nitro-5-(perchlorophenyl)pyridine is not classified as a hazardous material under current regulations, it is important to handle it with appropriate precautions due to its reactivity and potential health effects. Laboratory personnel should wear personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper ventilation should be maintained to prevent exposure to vapors or dust.

The environmental impact of 4-Chloro-3-nitro-5-(perchlorophenyl)pyridine is another important consideration. While there is limited data on its environmental fate and effects, it is generally recommended to dispose of this compound according to local regulations for hazardous waste. Research into more sustainable synthetic methods and waste management practices is ongoing to minimize the environmental footprint associated with its production and use.

In conclusion, 4-Chloro-3-nitro-5-(perchlorophenyl)pyridine (CAS No. 1361599-85-0) is a versatile and promising compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various scientific fields.